3,3-dichloro-4,5-dihydro-1H-1-benzazepin-2-one

• CAS No.: 86499-22-1
• Molecular Formula: C10H9Cl2NO
• Molecular Weight: 230.09 g/mol
• IUPAC Name: 3,3-dichloro-4,5-dihydro-1H-1-benzazepin-2-one
• InChI: InChI=1S/C10H9Cl2NO/c11-10(12)6-5-7-3-1-2-4-8(7)13-9(10)14/h1-4H,5-6H2,(H,13,14)
• InChI Key: LBLVWRMGTPVFLY-UHFFFAOYSA-N
• SMILES: C1CC(C(=O)NC2=CC=CC=C21)(Cl)Cl

Description

3,3-dichloro-4,5-dihydro-1H-1-benzazepin-2-one is a useful research compound. Its molecular formula is C10H9Cl2NO and its molecular weight is 230.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

A mixture of 2,3,4,5-tetrahydro-1H-[1]benzazepin-2-one (48.3 g, see Briggs et al., J. Chem. Soc. 1937, 456), phosphorus pentachloride (188 g), and xylene (1300 ml) was heated with stirring under an atmosphere of nitrogen to 90° (oil bath temperature) during 30 min with pauses at 30° (to allow the phosphorus pentachloride to dissolve) and at 50°. There was a copious evolution of hydrogen chloride. The temperature was maintained at 90° for 30 minutes. The reaction mixture was filtered while hot to remove a small amount of suspended solid, and the filtrate was evaporated under reduced pressure until all the solvent was removed. The residue was added with stirring to saturated aqueous sodium carbonate (100 ml). The product was filtered after the solidification process was complete, then slurried in ethanol (150 ml), filtered, washed with ethanol (50 ml) and ether (50 ml) and dried to give 3,3-dichloro-2,3,4,5-tetrahydro-1H-[1]benzazepin-2-one, m.p. 185°-187°.

Synthesis routes and methods II

Procedure details